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Introduction

Ammonium oleate, the ammonium salt of oleic acid, is a versatile and effective anionic
emulsifier for creating stable oil-in-water (O/W) emulsions in cosmetic and personal care
formulations.[1][2] Its amphiphilic nature, possessing both a hydrophilic ammonium head and a
lipophilic oleic acid tail, allows it to reduce the interfacial tension between oil and water,
facilitating the formation of stable and uniform creams, lotions, and serums.[1] These
application notes provide detailed information on the properties of ammonium oleate,
experimental protocols for its use, and data on its performance as an emulsifier.

Physicochemical Properties and Specifications

Ammonium oleate is typically a yellow-brown paste with a mild ammonia odor.[1] It is soluble in
water and forms a slightly alkaline solution. Key specifications for cosmetic-grade ammonium
oleate are summarized in the table below.
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Property Value Reference
) Ammonium (Z)-9-
Chemical Name Internal
octadecenoate
CAS Number 544-60-5 [1]
Molecular Formula C18H37NO2 Internal
Appearance Yellow-brown paste [1]
Odor Mild ammonia [1]
Solubility Soluble in water Internal
Typical Concentration in
25.0% - 31.0% w/w Internal

Concentrated Solutions

Mechanism of Emulsion Stabilization

Ammonium oleate stabilizes oil-in-water emulsions through the formation of a protective

interfacial film around the dispersed oil droplets. The lipophilic oleic acid tail orients itself into

the oil phase, while the hydrophilic ammonium head remains in the continuous water phase.

This arrangement reduces the interfacial tension and creates a charge repulsion between the

droplets, preventing coalescence and maintaining the stability of the emulsion.
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Figure 1. Molecular orientation of ammonium oleate at the oil-water interface.

Hydrophilic-Lipophilic Balance (HLB)

The Hydrophilic-Lipophilic Balance (HLB) is a critical parameter for selecting the appropriate
emulsifier for a given oil phase. For ionic surfactants like ammonium oleate, the Davies method
IS a suitable approach for HLB calculation. The required HLB for creating a stable O/W
emulsion with oleic acid is approximately 17.[3] This indicates that ammonium oleate is a highly
hydrophilic emulsifier, making it ideal for O/W formulations.

Application in Cosmetic Formulations

Ammonium oleate is effective in a variety of cosmetic formulations. A typical concentration
range for emulsifiers in creams is 2-5%. The following table provides a starting point
formulation for a basic moisturizing lotion.

Concentration (%

Phase Ingredient Function
wiw)
A (Aqueous) Deionized Water Solvent g.s. to 100
Glycerin Humectant 3.0
Xanthan Gum Thickener 0.2
B (Qil) Mineral Oil Emollient 15.0
Thickener, Co-
Cetyl Alcohol - 2.0
emulsifier
) ) Thickener, Co-
Stearic Acid N 2.0
emulsifier
Ammonium Oleate Emulsifier 3.0
C (Cooldown) Preservative Preservative 0.5
Fragrance Fragrance 0.3

Experimental Protocols
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Protocol 1: Preparation of an Oil-in-Water (O/W)
Moisturizing Lotion

This protocol details the laboratory-scale preparation of a moisturizing lotion using ammonium

oleate as the primary emulsifier.

Preparation
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Figure 2. Workflow for O/W moisturizing lotion preparation.
Procedure:

o Phase A Preparation: In a suitable vessel, combine deionized water and glycerin. Begin
heating to 75°C while stirring. Slowly sprinkle in the xanthan gum and continue to stir until

fully dispersed and hydrated.

o Phase B Preparation: In a separate vessel, combine the mineral oil, cetyl alcohol, stearic
acid, and ammonium oleate. Heat to 75°C and stir until all components are melted and
uniform.

o Emulsification: Slowly add the oil phase (B) to the water phase (A) while homogenizing at a
moderate speed. Continue homogenization for 5-10 minutes to ensure a fine emulsion is
formed.

e Cooling: Begin cooling the emulsion to 40°C with gentle, continuous stirring.

« Addition of Phase C: Once the emulsion has cooled to 40°C, add the preservative and
fragrance.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b213263?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Final Mixing: Continue stirring until the lotion is smooth and uniform.

Protocol 2: Emulsion Stability Testing

This protocol outlines methods for evaluating the stability of the prepared cosmetic emulsion.
Methods:

o Macroscopic Evaluation: Visually inspect the formulation for any signs of phase separation,
creaming, or changes in color and odor at regular intervals (e.g., 24 hours, 1 week, 1 month)
under different storage conditions (e.g., room temperature, 40°C, 4°C).

e Microscopic Evaluation: Use an optical microscope to observe the droplet size and
distribution of the internal phase. An increase in droplet size over time indicates coalescence
and instability.

 Viscosity Measurement: Measure the viscosity of the emulsion using a viscometer at
controlled temperatures. Significant changes in viscosity can indicate structural changes
within the emulsion.

» pH Measurement: Monitor the pH of the formulation over time, as a change in pH can affect
the stability of the emulsion and the efficacy of preservatives.

o Centrifugation Test: Centrifuge a sample of the emulsion at a specified speed (e.g., 3000
rpm) for a set time (e.g., 30 minutes). Any phase separation after centrifugation indicates
poor stability.

Quantitative Stability Data (Representative)

The following table presents representative data from a stability study of an O/W lotion
formulated with 3% ammonium oleate.
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Parameter Initial 1 Month at RT 1 Month at 40°C
Homogeneous white

Appearance ) No change No change
lotion

pH 7.2 7.1 7.0

Viscosity (cP) 3500 3450 3300

Mean Droplet Size
2.5 2.8 3.5

(Hm)

Centrifugation No separation No separation Slight creaming

Safety and Regulatory Information

Ammonium oleate is considered safe for use in cosmetic products when formulated to be non-
irritating. As with all cosmetic ingredients, it is essential to adhere to regional regulatory
guidelines regarding its use and concentration.

Conclusion

Ammonium oleate is an effective and versatile emulsifier for a wide range of cosmetic O/W
formulations. Its ability to create stable emulsions, coupled with its mild cleansing properties,
makes it a valuable ingredient for researchers and formulators in the cosmetic and personal
care industry. The protocols and data presented provide a comprehensive guide for the
successful application of ammonium oleate in developing high-quality cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Ammonium Oleate
as a Cosmetic Emulsifier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213263#using-ammonium-oleate-as-an-emulsifier-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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